1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-(4-ethoxyphenyl)-5-pyridin-4-yltriazole-4-carboxylic acid
• InChI: InChI=1S/C16H14N4O3/c1-2-23-13-5-3-12(4-6-13)20-15(11-7-9-17-10-8-11)14(16(21)22)18-19-20/h3-10H,2H2,1H3,(H,21,22)
• InChI Key: BBHIMSIKYXVYEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)O)C3=CC=NC=C3
• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol

Description

1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid, also known as EPTC, is a herbicide that is widely used in agriculture to control the growth of weeds. It is a selective herbicide, which means that it only targets certain types of plants, leaving others unharmed. EPTC belongs to the family of triazole herbicides, which are known for their high efficacy and low toxicity.

Mechanism of Action

1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid works by inhibiting the biosynthesis of certain amino acids that are essential for the growth and development of plants. Specifically, it inhibits the enzyme acetolactate synthase, which is involved in the biosynthesis of branched-chain amino acids. This results in the accumulation of toxic metabolites and the eventual death of the plant.
Biochemical and Physiological Effects
1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid has been found to have low toxicity to mammals and other non-target organisms. However, it can cause eye and skin irritation and should be handled with care. 1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid has also been found to have a negative impact on soil microorganisms, which can affect soil fertility and nutrient cycling.

Advantages and Limitations for Lab Experiments

1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid is a widely used herbicide in agriculture and has been extensively studied for its herbicidal properties. However, its use in lab experiments is limited due to its potential negative impact on soil microorganisms and the environment. Additionally, the synthesis of 1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid is complex, which can make it difficult to obtain in large quantities for lab experiments.

Future Directions

There are several future directions for the study of 1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid. One area of research is the development of new herbicides that are more effective and have less impact on the environment. Another area of research is the study of the impact of 1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid on soil microorganisms and the development of strategies to mitigate this impact. Additionally, the potential use of 1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid in the remediation of contaminated soils should be further explored.

Synthesis Methods

1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid can be synthesized through a multistep process involving the reaction of various chemicals. The first step involves the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate to form 4-ethoxyphenyl-3-buten-2-one. This intermediate is then reacted with hydrazine hydrate to form 4-ethoxyphenyl-3-hydrazinobuten-2-one. The final step involves the reaction of 4-ethoxyphenyl-3-hydrazinobuten-2-one with pyridine-4-carboxylic acid to form 1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid.

Scientific Research Applications

1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid has been extensively studied for its herbicidal properties and has been found to be highly effective in controlling the growth of various weeds. It has been used in various crops, including corn, soybeans, and wheat, to increase crop yield by reducing competition from weeds. 1-(4-ethoxyphenyl)-5-(4-pyridinyl)-1H-1,2,3-triazole-4-carboxylic acid has also been studied for its potential use in the remediation of contaminated soils, as it has been found to be effective in degrading certain toxic compounds.